Cas no 1448069-15-5 (3-methanesulfonyl-1-(thiophene-3-carbonyl)pyrrolidine)

• Product Name: 3-methanesulfonyl-1-(thiophene-3-carbonyl)pyrrolidine
• CAS No: 1448069-15-5
• MF: C₁₀H₁₃NO₃S₂
• MW: 259.345120191574
• CID: 6180556
• PubChem ID: 71805491
• Update Time: 2025-10-29

3-methanesulfonyl-1-(thiophene-3-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-1-(thiophene-3-carbonyl)pyrrolidine
• AKOS024557934
• 1448069-15-5
• (3-methylsulfonylpyrrolidin-1-yl)-thiophen-3-ylmethanone
• VU0549003-1
• F6435-0314
• (3-(methylsulfonyl)pyrrolidin-1-yl)(thiophen-3-yl)methanone

• Inchi： 1S/C10H13NO3S2/c1-16(13,14)9-2-4-11(6-9)10(12)8-3-5-15-7-8/h3,5,7,9H,2,4,6H2,1H3
• InChI Key： DOUXHCLLLGRQRU-UHFFFAOYSA-N
• SMILES： S(C)(C1CN(C(C2=CSC=C2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 259.03368562g/mol
• Monoisotopic Mass: 259.03368562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91.1Ų

Additional information on 3-methanesulfonyl-1-(thiophene-3-carbonyl)pyrrolidine

3-Methanesulfonyl-1-(Thiophene-3-Carbonyl)Pyrrolidine: A Comprehensive Overview

The compound 3-methanesulfonyl-1-(thiophene-3-carbonyl)pyrrolidine, identified by the CAS number 1448069-15-5, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique combination of functional groups and its promising applications in drug design and material science. In this article, we delve into the structural characteristics, synthetic methods, and recent advancements in the study of this compound.

The molecular structure of 3-methanesulfonyl-1-(thiophene-3-carbonyl)pyrrolidine comprises a pyrrolidine ring, which is a five-membered cyclic amine, substituted at position 1 with a thiophene-3-carbonyl group and at position 3 with a methanesulfonyl group. The thiophene ring, a heterocyclic aromatic compound with sulfur as the heteroatom, contributes to the molecule's aromaticity and potential electronic properties. The methanesulfonyl group, on the other hand, introduces a strong electron-withdrawing effect, enhancing the molecule's reactivity and stability.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. The combination of a pyrrolidine ring with electron-withdrawing groups like methanesulfonyl and thiophene moieties makes this compound an attractive candidate for drug design. Pyrrolidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the development of new therapeutic agents.

In terms of synthesis, the preparation of 3-methanesulfonyl-1-(thiophene-3-carbonyl)pyrrolidine involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have explored various synthetic pathways to optimize yield and purity. For instance, one approach involves the reaction of pyrrolidine with thiophene carboxylic acid derivatives under specific conditions to form the carbonyl-substituted intermediate, followed by sulfonation to introduce the methanesulfonyl group.

The electronic properties of this compound have been studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the molecule exhibits significant conjugation due to the thiophene ring and the electron-withdrawing groups, which influences its redox behavior and reactivity. Such insights are crucial for understanding its potential applications in organic electronics and catalysis.

In addition to its chemical properties, 3-methanesulfonyl-1-(thiophene-3-carbonyl)pyrrolidine has shown promise in biological systems. Preliminary assays indicate that this compound may possess anti-inflammatory or antioxidant properties, making it a potential lead compound for drug discovery. Researchers are currently investigating its bioavailability and toxicity profiles to assess its suitability for therapeutic use.

The integration of experimental and computational methods has significantly advanced our understanding of this compound. By leveraging cutting-edge techniques such as X-ray crystallography and molecular dynamics simulations, scientists can gain deeper insights into its three-dimensional structure and dynamic behavior. These advancements not only enhance our knowledge of the compound but also pave the way for its practical applications.

In conclusion, 3-methanesulfonyl-1-(thiophene-3-carbonyl)pyrrolidine represents a fascinating example of how structural complexity can lead to versatile chemical properties. With ongoing research focusing on its synthesis, characterization, and biological activity, this compound holds great potential for contributing to advancements in chemistry and pharmacology. As further studies unfold, we can expect even more exciting discoveries related to this intriguing molecule.